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Compound of Interest

Compound Name: Kushenol |

Cat. No.: B150299

Essential Safety and Handling Guide for Kushenol |

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical compounds is paramount. This guide provides essential, imnmediate safety and
logistical information for handling Kushenol I, a natural compound isolated from the roots of
Sophora flavescens.[1] The following procedural guidance is based on available safety data for
similar compounds and general laboratory safety protocols.

Chemical and Physical Properties

A clear understanding of the substance's properties is the first step in safe handling.

Property Value

CAS Number 99119-69-4[1][2]
Molecular Formula C26H3007[1]
Molecular Weight 454.51 g/mol [1]
Purity > 98%][2]

Soluble in DMSO, Chloroform,

Solubilit
Y Dichloromethane, Ethyl Acetate, Acetone.[3][4]
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Hazard Identification and Personal Protective Equipment
(PPE)

While a specific Safety Data Sheet (SDS) for Kushenol I is not readily available, an SDS for
the related compound Kushenol O provides critical safety information that can be applied with
due diligence. The primary hazards are expected to be acute oral toxicity and potential aquatic
toxicity.[5] Therefore, appropriate personal protective equipment (PPE) is mandatory to prevent

exposure.

PPE Component Specification Rationale

] ] To prevent skin contact.
) Chemical-resistant gloves )
Hand Protection o Gloves should be discarded
(e.g., nitrile, latex).[6]
after each use.[6]

Safety glasses with side
] ) ) To protect eyes from splashes
Eye Protection shields or chemical splash

or aerosols.[5]
goggles.[7][8]

) ] Laboratory coat, long pants, To protect skin from accidental
Skin and Body Protection )
and closed-toe shoes.[6][8] spills.

Use in a well-ventilated area. A
) ) respirator may be necessary if To avoid inhalation of particles
Respiratory Protection
dust or aerosols are or aerosols.[5]

generated.[5]

Operational Plan: Step-by-Step Handling Protocol

1. Preparation and Weighing:

e Conduct all handling of solid Kushenol I in a chemical fume hood or a ventilated enclosure
to minimize inhalation risk.

o Before handling, ensure all necessary PPE is correctly worn.

o Use appropriate tools (e.g., spatula, weighing paper) to handle the powder. Avoid creating
dust.
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2. Solution Preparation:
o Consult solubility data to select the appropriate solvent (e.g., DMSO).[1][9]
e Add the solvent to the weighed Kushenol I slowly to avoid splashing.

« If the solution requires heating, use a controlled heating source like a water bath and ensure
adequate ventilation.

3. Storage:

o Stock Solution: Store aliquoted solutions at -80°C for up to 6 months or -20°C forup to 1
month. Protect from light.[1] Repeated freeze-thaw cycles should be avoided.[1][4][9]

e Solid Form: Store the solid compound at 4°C.[2] Keep the container tightly sealed in a cool,
well-ventilated area away from direct sunlight and ignition sources.[5]

e Incompatible Materials: Avoid contact with strong acids/alkalis and strong oxidizing/reducing
agents.[5]

Disposal Plan

Proper disposal of Kushenol | and associated waste is crucial to prevent environmental
contamination and ensure laboratory safety.

1. Waste Segregation:

» All disposable materials that have come into contact with Kushenol I (e.g., gloves, weighing
paper, pipette tips) should be collected in a designated, labeled hazardous waste container.

e Unused solid Kushenol I and solutions should also be disposed of as hazardous chemical
waste.

2. Disposal Procedure:

» Follow all local, state, and federal regulations for hazardous waste disposal.
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» Contact your institution's Environmental Health and Safety (EHS) department for specific
disposal protocols.

e Do not dispose of Kushenol | down the drain or in regular trash.

Emergency Procedures

1. In Case of Skin Contact:

o Immediately wash the affected area with soap and plenty of water.
o Remove contaminated clothing.

o Seek medical attention if irritation persists.[5]

2. In Case of Eye Contact:

e Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally.

 Remove contact lenses if present and easy to do.
o Seek immediate medical attention.[5]

3. In Case of Inhalation:

e Move the individual to fresh air.

« If breathing is difficult, provide oxygen.

o Seek medical attention.[5]

4. In Case of Ingestion:

e Do NOT induce vomiting.

e Rinse mouth with water.

o Seek immediate medical attention.[5]
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5. In Case of a Spill:

Evacuate the area.

Wear appropriate PPE, including respiratory protection if necessary.

Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed
container for disposal.

Clean the spill area thoroughly with a suitable solvent and then with soap and water.

Safe Handling Workflow for Kushenol |

The following diagram illustrates the key steps for the safe handling of Kushenol I, from initial
preparation to final disposal.

Disposal

Preparation Handling torag
Don PPE Work in Ventilated Area gmm g Weigh Solid = oELERST] Vo] B-—| Store Solid/Solution Appropriately}»——l Segregate Waste Dispose via EHS

Click to download full resolution via product page

Caption: Workflow for the safe handling of Kushenol I.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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